Cas no 1904081-74-8 (cis-2-(hydroxymethyl)cyclobutanecarboxylic acid)

• Product Name: cis-2-(hydroxymethyl)cyclobutanecarboxylic acid
• CAS No: 1904081-74-8
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 5104338
• Update Time: 2026-03-03

cis-2-(hydroxymethyl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, (1R,2S)-rel-
• cis-2-(hydroxymethyl)cyclobutanecarboxylic acid

• Inchi： 1S/C6H10O3/c7-3-4-1-2-5(4)6(8)9/h4-5,7H,1-3H2,(H,8,9)/t4-,5-/m1/s1
• InChI Key： PVOXKJJHESIUQB-RFZPGFLSSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@@H]1CO

Additional information on cis-2-(hydroxymethyl)cyclobutanecarboxylic acid

Exploring cis-2-(hydroxymethyl)cyclobutanecarboxylic acid (CAS No. 1904081-74-8): A Versatile Building Block in Modern Chemistry

In the realm of synthetic and medicinal chemistry, cis-2-(hydroxymethyl)cyclobutanecarboxylic acid (CAS No. 1904081-74-8) has emerged as a compound of significant interest. This cyclobutane derivative, characterized by its hydroxymethyl and carboxylic acid functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its unique stereochemistry and structural rigidity make it a valuable scaffold for drug discovery, material science, and agrochemical applications. Researchers are increasingly drawn to its potential in designing bioactive molecules, particularly in the development of small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

The growing demand for sustainable chemistry and green synthesis has further amplified the relevance of cis-2-(hydroxymethyl)cyclobutanecarboxylic acid. With the rise of AI-driven drug discovery and computational modeling, this compound’s molecular properties are being explored to optimize drug-like characteristics such as solubility, bioavailability, and metabolic stability. Its compatibility with enantioselective catalysis and click chemistry also positions it as a key player in the development of next-generation pharmaceuticals.

One of the most frequently asked questions in online searches revolves around the synthetic routes for CAS No. 1904081-74-8. Current methodologies often involve ring-closing metathesis or stereocontrolled cyclization techniques, which are topics of active research. Additionally, its application in peptide mimetics and proteolysis-targeting chimeras (PROTACs) has sparked discussions in scientific forums, aligning with the broader trend of targeted protein degradation therapies.

From an industrial perspective, cis-2-(hydroxymethyl)cyclobutanecarboxylic acid is gaining traction due to its role in high-value fine chemicals. Companies specializing in custom synthesis and contract research are leveraging its structural features to meet the demands of personalized medicine and precision agriculture. Its stability under mild reaction conditions and compatibility with biocatalysis further enhance its appeal for scalable production.

In summary, CAS No. 1904081-74-8 represents a nexus of innovation in modern chemistry. Its versatility, combined with the industry’s shift toward sustainable practices and digital transformation, ensures its continued relevance. As researchers uncover new applications—from biodegradable polymers to enzyme inhibitors—this compound is poised to remain at the forefront of scientific advancement.